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Compound of Interest

Compound Name: alpha-Benzoin oxime
CAS No.: 5928-63-2
Cat. No.: B7769832
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Introduction

alpha-Benzoin oxime (0-Benzoin oxime), also known as cupron, is an organic compound that
plays a crucial role in the field of analytical and coordination chemistry. Its ability to form stable,
insoluble complexes with various metal ions has established it as a valuable reagent for
gravimetric and spectrophotometric analysis. This technical guide provides an in-depth
overview of the core properties, applications, and experimental protocols related to a-benzoin
oxime.

Core Properties and Data

alpha-Benzoin oxime is a white crystalline solid. Its fundamental chemical and physical
properties are summarized in the table below for easy reference.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b7769832#bc-rfq
https://www.benchchem.com/product/b7769832/docs?utm_src=pdf-body#benzoin-oxime-a-comprehensive-technical-guide-for-analytical-applications
https://www.benchchem.com/product/b7769832/docs?utm_src=pdf-body#benzoin-oxime-a-comprehensive-technical-guide-for-analytical-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769832?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 441-38-3 [1]
Molecular Weight 227.26 g/mol [1]
Molecular Formula C14H13NO2 [2]
Melting Point 151-155 °C [3]

Slightly soluble in water;

Solubility Soluble in ethanol and [3]
chloroform.
Appearance White crystalline powder

Applications in Metal Determination

The primary application of a-benzoin oxime is as a chelating agent for the quantitative
determination of various metal ions. It is most frequently used for the analysis of copper(ll),
molybdenum(VI), and tungsten(V1).[3] The reaction of a-benzoin oxime with these metal ions
results in the formation of stable, colored precipitates that can be quantified.

Metal Complex Formation

The chelating properties of a-benzoin oxime are attributed to the presence of the oxime and
hydroxyl functional groups, which can coordinate with metal ions. The general mechanism
involves the formation of a five-membered ring with the metal ion, leading to a stable complex.

Experimental Protocols

This section details the methodologies for key experiments involving a-benzoin oxime.

Synthesis of a-Benzoin Oxime

A common method for the synthesis of a-benzoin oxime involves the reaction of benzoin with
hydroxylamine hydrochloride in the presence of a base.

Materials:
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e Benzoin

e Hydroxylamine hydrochloride

e Sodium carbonate

e Ethanol

o Water

e Benzene

Procedure:

Dissolve hydroxylamine hydrochloride in ethanol.
e To this solution, add powdered benzoin and sodium carbonate.

 Stir the mixture at room temperature for 5-10 hours. During this time, the evolution of CO2
gas will be observed.

» After the reaction is complete, remove the majority of the ethanol via distillation under
reduced pressure.

» Add hot water to the residue with vigorous stirring to precipitate the crude a-benzoin oxime.
o Cool the mixture and collect the white precipitate by filtration.

» For purification, recrystallize the crude product from benzene. The expected melting point of
the pure product is 154-155 °C.

Spectrophotometric Determination of Copper(ll)

This protocol describes a method for the determination of trace amounts of copper(ll) in
aqueous samples using a-benzoin oxime in a micellar medium, which enhances the solubility
of the complex.[4]

Materials:
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Standard solution of Copper(Il)

0-Benzoin oxime solution (0.001 M in ethanol)

Triton X-100 solution (a non-ionic surfactant)

Acetate buffer (pH 4.5)

UV-Vis Spectrophotometer

Procedure:

Prepare a series of standard solutions containing known concentrations of Copper(ll).

To each standard solution, add 1 mL of the 0.001 M a-benzoin oxime solution and 1.6 mL of
the Triton X-100 solution.

Adjust the pH of each solution to 4.5 using the acetate buffer and bring the final volume to a
fixed amount with deionized water.

Allow the solutions to stand for a sufficient time for complex formation to complete.

Measure the absorbance of each solution at the wavelength of maximum absorption (Amax)
for the Cu(ll)-a-benzoin oxime complex against a reagent blank.

Construct a calibration curve by plotting the absorbance versus the concentration of the
Copper(ll) standards.

Prepare the unknown sample in the same manner and measure its absorbance.

Determine the concentration of Copper(ll) in the unknown sample by interpolating its
absorbance on the calibration curve.

Workflow for Spectrophotometric Analysis

The following diagram illustrates the general workflow for the spectrophotometric determination

of a metal ion using a-benzoin oxime.

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769832?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sample & Reagent Preparation

Surfactant
(e.g., Triton X-100)

pH Buffer Complex Formation EpecNnlonei g Eastienent Data Analysis
Mixing of Sample Incubation for . Absorbance Calibration Curve Determination of Isl

—> X > .
and R Complexation Measurement at Amax Construction
a-Benzoin Oxime
Solution
Aqueous Sample
(containing metal ion)

Metal Ton Concentration

Click to download full resolution via product page

Caption: Workflow for the spectrophotometric determination of metal ions.

Conclusion

alpha-Benzoin oxime remains a significant and versatile reagent in analytical chemistry. Its
straightforward synthesis and reliable performance in the determination of various metal ions,
particularly copper and molybdenum, ensure its continued use in research and industrial
laboratories. The methodologies presented in this guide provide a solid foundation for its
practical application. While its primary role is in chemical analysis, the principles of chelation
and complex formation it demonstrates are fundamental to various aspects of chemistry,
including potential applications in materials science and environmental remediation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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